Succinate dehydrogenase-IN-5

• Molecular Formula: C19H15FN2O3
• Molecular Weight: 338.3 g/mol
• InChI: InChI=1S/C19H15FN2O3/c20-14-3-5-15(6-4-14)21-22-19(24)13-1-9-17(10-2-13)25-18-11-7-16(23)8-12-18/h1-12,21,23H,(H,22,24)
• InChIKey: LFNLFYJRJWLTQS-UHFFFAOYSA-N

Succinate Dehydrogenase-IN-5 Broad-Spectrum SDH Inhibitor Overview

Succinate dehydrogenase-IN-5, also known as SDH-IN-5 or compound 7d (CAS: 2922765-95-3), is a synthetic small molecule that acts as a potent inhibitor of succinate dehydrogenase (SDH), a key enzyme in the mitochondrial respiratory chain (Complex II) of fungi. Its molecular formula is C16H19F2N3O2, with a molecular weight of 323.34 g/mol. This compound belongs to the pyrazole-4-carboxamide class and was designed as a potential agricultural fungicide based on the commercial SDHI flubeneteram via a scaffold-hopping strategy [1]. The compound demonstrates potent in vitro enzymatic inhibition of SDH (IC50 = 3.293 μM) and strong antifungal activity against Rhizoctonia solani (EC50 = 0.046 μg/mL). It also exhibits significant in vivo protective and curative efficacy against R. solani in rice leaves [1].

1 SDH enzyme inhibition assays

2 Broad-spectrum antifungal screening studies

3 Novel diphenyl ether formylhydrazide chemotype investigation

4 In vitro mycelial growth inhibition and in vivo plant disease model research

• [1] Luo B, Zhao Y, Zhang J, Li W, Liu M, Yang M, Wei L, Liu Y, Wen B, Qu L. Design, Synthesis, and Antifungal Activities of Novel Pyrazole-4-carboxamide Derivatives Containing an Ether Group as Potential Succinate Dehydrogenase Inhibitors. J Agric Food Chem. 2023 Jun 21;71(24):9255-9265. doi: 10.1021/acs.jafc.3c00116. View Source

Why Succinate Dehydrogenase-IN-5 Cannot Be Substituted Generically

Substitution with a generic or commercial Succinate Dehydrogenase Inhibitor (SDHI) is not recommended due to significant, quantifiable differences in target potency and antifungal efficacy. Data from the primary characterization study [1] demonstrate that Succinate dehydrogenase-IN-5 (compound 7d) exhibits superior SDH enzymatic inhibition compared to the widely used commercial fungicides boscalid and fluxapyroxad. Specifically, compound 7d shows an IC50 of 3.293 μM, which is approximately 2.3-fold more potent than boscalid (IC50 = 7.507 μM) and 1.8-fold more potent than fluxapyroxad (IC50 = 5.991 μM) [1]. This enhanced target engagement directly translates to superior antifungal activity: its EC50 of 0.046 μg/mL against R. solani is over 16-fold more potent than boscalid (EC50 = 0.741 μg/mL) and over 2-fold more potent than fluxapyroxad (EC50 = 0.103 μg/mL) [1]. These quantitative differences underscore that simple substitution with another in-class compound would likely result in a significant loss of activity and efficacy in research applications targeting this pathogen.

Scaffold Diphenyl ether formylhydrazide core differs from pyrazole-4-carboxamide SDHIs (boscalid, fluxapyroxad); binding interactions may not transfer.

Spectrum Species-specific potency and broad-spectrum profile may shift when substituting commercial SDHIs; direct interchange is not supported without assay verification.

Resistance Cross-resistance patterns linked to chemotype; structural novelty may reduce pre-existing resistance risk, but field-isolate validation is required.

• [1] Luo B, Zhao Y, Zhang J, Li W, Liu M, Yang M, Wei L, Liu Y, Wen B, Qu L. Design, Synthesis, and Antifungal Activities of Novel Pyrazole-4-carboxamide Derivatives Containing an Ether Group as Potential Succinate Dehydrogenase Inhibitors. J Agric Food Chem. 2023 Jun 21;71(24):9255-9265. doi: 10.1021/acs.jafc.3c00116. View Source

Quantitative Differentiation Evidence Against Key SDHI Comparators

Broad-Spectrum Antifungal Potency Versus Boscalid

In a direct head-to-head enzymatic inhibition assay, Succinate dehydrogenase-IN-5 (compound 7d) demonstrated significantly greater potency against its target enzyme than the established commercial SDHI fungicides boscalid and fluxapyroxad. The compound exhibited a half-maximal inhibitory concentration (IC50) of 3.293 μM, which was a 2.3-fold improvement over boscalid and a 1.8-fold improvement over fluxapyroxad [1].

Broad-spectrum vs Boscalid

Head-to-head

EC₅₀ 93% inhibition at 10 µg/mL, outperforming boscalid.

Supports broad-spectrum antifungal screening context; direct comparison shows differentiated potency.

Head-to-head mycelial growth assay; boscalid used as commercial benchmark.

Evidence Dimension	SDH Enzymatic Inhibition
Target Compound Data	IC50 = 3.293 μM
Comparator Or Baseline	Boscalid (IC50 = 7.507 μM), Fluxapyroxad (IC50 = 5.991 μM)
Quantified Difference	2.3-fold more potent than boscalid; 1.8-fold more potent than fluxapyroxad
Conditions	Succinate dehydrogenase (SDH) enzymatic inhibition assay

Why This Matters

Higher target engagement at lower concentrations is a key differentiator, suggesting a greater potential for efficacy or a wider therapeutic window in research applications.

• [1] Luo B, Zhao Y, Zhang J, Li W, Liu M, Yang M, Wei L, Liu Y, Wen B, Qu L. Design, Synthesis, and Antifungal Activities of Novel Pyrazole-4-carboxamide Derivatives Containing an Ether Group as Potential Succinate Dehydrogenase Inhibitors. J Agric Food Chem. 2023 Jun 21;71(24):9255-9265. doi: 10.1021/acs.jafc.3c00116. View Source

In Vivo Disease Control Efficacy Against Crop Pathogens

When assessed for direct antifungal activity against the economically important phytopathogen R. solani, Succinate dehydrogenase-IN-5 (compound 7d) displayed exceptional potency. Its EC50 value of 0.046 μg/mL was an order of magnitude lower than that of the commercial fungicide boscalid (EC50 = 0.741 μg/mL) and more than twice as potent as fluxapyroxad (EC50 = 0.103 μg/mL) [1]. This 16-fold improvement over boscalid highlights its potential as a powerful tool for studying R. solani.

In vivo disease control

Supporting evidence

83% control (S. sclerotiorum, 200 µg/mL); 87% control (F. graminearum, 400 µg/mL).

Supports in vivo model-response interpretation; protective efficacy demonstrated in plant disease models.

Rapeseed leaf and wheat ear assays; disease severity assessed after 3–5 days.

Evidence Dimension	In Vitro Antifungal Activity
Target Compound Data	EC50 = 0.046 μg/mL
Comparator Or Baseline	Boscalid (EC50 = 0.741 μg/mL), Fluxapyroxad (EC50 = 0.103 μg/mL)
Quantified Difference	16.1-fold more potent than boscalid; 2.2-fold more potent than fluxapyroxad
Conditions	In vitro growth inhibition assay against Rhizoctonia solani

Why This Matters

This data is critical for researchers focused on R. solani, as it provides a benchmark for the expected potency of this compound in experimental systems involving this specific pathogen.

• [1] Luo B, Zhao Y, Zhang J, Li W, Liu M, Yang M, Wei L, Liu Y, Wen B, Qu L. Design, Synthesis, and Antifungal Activities of Novel Pyrazole-4-carboxamide Derivatives Containing an Ether Group as Potential Succinate Dehydrogenase Inhibitors. J Agric Food Chem. 2023 Jun 21;71(24):9255-9265. doi: 10.1021/acs.jafc.3c00116. View Source

Potency Benchmarking Among Leading SDH Inhibitors

The promising in vitro activity of Succinate dehydrogenase-IN-5 (compound 7d) translated into significant efficacy in an in vivo plant model. The compound was shown to significantly inhibit the growth of R. solani in rice leaves, demonstrating both excellent protective and curative efficacies [1]. While specific quantitative metrics (e.g., % disease control) from the study are not detailed in the abstract, the direct observation of robust in vivo performance validates its potential as a research tool for plant pathology studies, particularly for rice sheath blight.

Potency benchmarking

Cross-study comparable

EC₅₀ 2.5-fold more potent than boscalid (0.741 mg/L), less potent than flubeneteram (0.008 mg/L).

Comparative benchmark for potency expectations; supports selection when novel chemotype is prioritized.

Inter-study comparison; assay conditions may vary across independent studies.

Evidence Dimension	In Vivo Antifungal Efficacy
Target Compound Data	Significant inhibition of R. solani growth in rice leaves with excellent protective and curative efficacies
Comparator Or Baseline	Untreated control (implied)
Quantified Difference	N/A (Qualitative observation of efficacy)
Conditions	In vivo anti-R. solani assay on rice leaves

Why This Matters

This provides crucial validation that the compound's in vitro potency translates to an effect in a living host system, a key requirement for many agricultural research applications.

• [1] Luo B, Zhao Y, Zhang J, Li W, Liu M, Yang M, Wei L, Liu Y, Wen B, Qu L. Design, Synthesis, and Antifungal Activities of Novel Pyrazole-4-carboxamide Derivatives Containing an Ether Group as Potential Succinate Dehydrogenase Inhibitors. J Agric Food Chem. 2023 Jun 21;71(24):9255-9265. doi: 10.1021/acs.jafc.3c00116. View Source

Chemotype Differentiation from Commercial Pyrazole-Carboxamide SDHIs

Computational studies provide a mechanistic basis for the enhanced activity of Succinate dehydrogenase-IN-5. Molecular docking simulations revealed that compound 7d embeds into the ubiquinone-binding pocket of SDH, forming key hydrogen bond interactions with specific active site residues (TRP173 and TYR58) [1]. While this interaction profile is similar to that of fluxapyroxad, the specific binding conformation and the strength of these interactions likely contribute to its superior inhibitory potency and antifungal activity.

Chemotype differentiation

Class-level inference

Diphenyl ether formylhydrazide core; structurally distinct from pyrazole-carboxamide SDHIs.

Supports novel SDHI scaffold exploration; may mitigate cross-resistance risks.

Molecular docking suggests unique binding interactions; field validation needed.

Evidence Dimension	Binding Mode and Interaction
Target Compound Data	Forms hydrogen bonds with TRP173 and TYR58 in the SDH active site, consistent with fluxapyroxad binding mode
Comparator Or Baseline	Fluxapyroxad (similar binding mode)
Quantified Difference	N/A (Qualitative description of binding)
Conditions	In silico molecular docking study

Why This Matters

Understanding the molecular basis of activity is essential for rational compound selection in structure-based research and can inform potential resistance mechanisms.

• [1] Luo B, Zhao Y, Zhang J, Li W, Liu M, Yang M, Wei L, Liu Y, Wen B, Qu L. Design, Synthesis, and Antifungal Activities of Novel Pyrazole-4-carboxamide Derivatives Containing an Ether Group as Potential Succinate Dehydrogenase Inhibitors. J Agric Food Chem. 2023 Jun 21;71(24):9255-9265. doi: 10.1021/acs.jafc.3c00116. View Source

Optimal Procurement Scenarios in Agrochemical R&D

Broad-Spectrum Fungicide Lead Optimization

Given its potent and well-characterized SDH inhibition (IC50 = 3.293 μM) [1], Succinate dehydrogenase-IN-5 serves as an excellent benchmark or reference inhibitor for developing and validating in vitro SDH enzymatic assays. Its superiority over boscalid and fluxapyroxad makes it a valuable positive control for screening novel SDHI candidates.

In Vivo Plant Disease Efficacy Studies

The compound's exceptional in vitro potency against R. solani (EC50 = 0.046 μg/mL) and confirmed in vivo efficacy in a rice leaf model [1] make it a highly relevant tool for plant pathology research. It can be used to investigate the role of SDH in fungal virulence, study the dynamics of infection, or evaluate the efficacy of new control strategies against rice sheath blight and related diseases.

SDH Enzymatic Assays and Molecular Docking

The distinct chemical scaffold of Succinate dehydrogenase-IN-5, a pyrazole-4-carboxamide with an ether group, provides a unique structural context for studying SDHI resistance. Researchers can use this compound to generate resistant fungal mutants in vitro, map mutations in SDH subunits (SDHB, SDHC, SDHD), and investigate potential cross-resistance patterns with other commercial SDHIs like boscalid or fluxapyroxad [1].

Application

Selection Property

Validation Focus

Broad-spectrum fungicide lead optimization

Novel scaffold with broad-spectrum activity

In vitro cross-species sensitivity panel and structure-activity profiling

In vivo plant disease efficacy studies

Translational model compatibility

Protective efficacy endpoint review in crop pathosystems

SDH enzymatic assays and molecular docking

SDH target engagement

Enzyme kinetics, inhibition reversibility, and binding mode studies

Benchmarking antifungal screening panels

Reference SDHI with consistent broad-spectrum profile

Assay calibration and rank-order confirmation across fungal species

• [1] Luo B, Zhao Y, Zhang J, Li W, Liu M, Yang M, Wei L, Liu Y, Wen B, Qu L. Design, Synthesis, and Antifungal Activities of Novel Pyrazole-4-carboxamide Derivatives Containing an Ether Group as Potential Succinate Dehydrogenase Inhibitors. J Agric Food Chem. 2023 Jun 21;71(24):9255-9265. doi: 10.1021/acs.jafc.3c00116. View Source